3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-(2-Methyl-1-piperazinyl)-
Description
This compound is also known as Ciprofloxacin . It is a fluorinated quinolone antibacterial . The compound appears as a grey-white to pale yellow powder at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C17H18FN3O3 . The IUPAC name is 7- [ (4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo [3,4-b]pyridin-6-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-quinoline-3-carboxylic acid .Physical And Chemical Properties Analysis
The compound has a melting point of >140°C (dec.) and a predicted boiling point of 656.2±55.0 °C. It has a predicted density of 1.62±0.1 g/cm3. It is slightly soluble in DMSO and has a predicted pKa of 6.44±0.41 .Mechanism of Action
properties
CAS RN |
1219097-42-3 |
|---|---|
Molecular Formula |
C7H4N2OS |
Molecular Weight |
0 |
synonyms |
3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-(2-Methyl-1-piperazinyl)-4-oxo-, sulfate (2:1) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
